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Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and analysis of 2,4-dimethyloctane, tailored for researchers, scientists, and
professionals in drug development and chemical synthesis.

Molecular Structure of 2,4-Dimethyloctane

2,4-Dimethyloctane is a branched-chain alkane with the molecular formula CioH22.[1][2][3][4]
Its structure consists of an eight-carbon (octane) backbone with two methyl group substituents
at the second and fourth carbon positions.[5] The IUPAC name for this compound is 2,4-
dimethyloctane.[1][2][3] The presence of a chiral center at the fourth carbon atom gives rise to
stereoisomerism.[1]

Caption: 2D representation of the 2,4-dimethyloctane molecular structure.

Physicochemical Properties

The physical and chemical properties of 2,4-dimethyloctane are summarized in the table
below. These properties are crucial for its application in various industrial and research
settings.
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Property Value Reference
Molecular Formula CioH22 [1103114]
Molecular Weight 142.28 g/mol [1][3]
IUPAC Name 2,4-dimethyloctane [11[3]
CAS Number 4032-94-4 [1][2][3]
Density 0.723 - 0.732 g/cm3 [1][4]
Boiling Point 156.4 - 156.9 °C [1114]
Flash Point 49 - 78.5 °C [1][4]
Refractive Index 1.409 - 1.411 [4][6]
Vapor Pressure 3.73 mmHg at 25°C 41071
SMILES CCCCC(C)CCc(C)C [1][3]
InChl=1S/C10H22/c1-5-6-7-
InChl 10(4)8-9(2)3/h9-10H,5-8H2,1- [1][2]

4H3

Experimental Protocols

Synthesis of 2,4-Dimethyloctane

Several synthetic routes can be employed to produce 2,4-dimethyloctane.[1] A generalized

experimental protocol based on the alkylation of an organometallic reagent is outlined below.

Obijective: To synthesize 2,4-dimethyloctane via a Grignard reaction followed by alkylation.

Materials:
e 1-bromohexane
e Magnesium turnings

o Dry diethyl ether
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2-bromopropane

Anhydrous iron(lll) chloride (catalyst)
Hydrochloric acid (for workup)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Workflow Diagram:
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Caption: Experimental workflow for the synthesis of 2,4-dimethyloctane.

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in dry diethyl
ether. 1-bromohexane is added dropwise to initiate the formation of hexylmagnesium
bromide. The reaction mixture is refluxed until most of the magnesium has reacted.

Alkylation: The Grignard reagent is cooled, and a catalytic amount of anhydrous iron(lll)
chloride is added. 2-bromopropane is then added dropwise while maintaining the
temperature.

Workup: The reaction is quenched by the slow addition of dilute hydrochloric acid. The
organic layer is separated, washed with sodium bicarbonate solution and water, and then
dried over anhydrous magnesium sulfate.

Purification: The solvent is removed by rotary evaporation, and the resulting crude product is
purified by fractional distillation to yield pure 2,4-dimethyloctane.
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Gas Chromatography (GC) Analysis

The purity and identity of 2,4-dimethyloctane can be determined using gas chromatography.

[8]

Objective: To analyze the purity of a synthesized 2,4-dimethyloctane sample.
Instrumentation:

o Gas chromatograph equipped with a flame ionization detector (FID).

e Capillary column (e.g., Polydimethyl siloxane).[8]

e Helium as the carrier gas.[8]

Procedure:

o Sample Preparation: A dilute solution of the 2,4-dimethyloctane sample is prepared in a
volatile solvent like hexane.

« Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC inlet.

e Separation: The components of the sample are separated on the capillary column based on
their boiling points and interactions with the stationary phase. A temperature program is
typically used to achieve good separation.

o Detection: The separated components are detected by the FID, which generates a signal
proportional to the amount of substance.

o Data Analysis: The resulting chromatogram is analyzed to determine the retention time and
peak area of 2,4-dimethyloctane. The purity is calculated based on the relative peak areas.
Kovats retention indices can also be calculated for identification purposes.[3]

Applications in Research and Industry

2,4-Dimethyloctane has several applications stemming from its properties as a branched
alkane:
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o Fuel Additive: It is used as a component in gasoline formulations to improve combustion
properties.[1]

e Solvent: Due to its nonpolar nature, it can be used as a solvent in various industrial
processes.[1]

o Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds.[1]

Chirality and Stereochemistry

A significant feature of the 2,4-dimethyloctane molecule is the presence of a chiral center at
the C4 position. This carbon is bonded to four different groups: a hydrogen atom, a methyl
group, a propyl group, and a 2-methylbutyl group.[1] This asymmetry results in the existence of
two enantiomers, (R)-2,4-dimethyloctane and (S)-2,4-dimethyloctane, which have identical
physical properties except for their interaction with plane-polarized light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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